6-Bromo-7-fluoro-3-iodo-1H-indazole

Specification

• CAS No.: 2432848-78-5
• Molecular Formula: C7H3BrFIN2
• Molecular Weight: 340.92 g/mol
• IUPAC Name: 6-bromo-7-fluoro-3-iodo-2H-indazole
• Standard InChI: InChI=1S/C7H3BrFIN2/c8-4-2-1-3-6(5(4)9)11-12-7(3)10/h1-2H,(H,11,12)
• Standard InChI Key: DRHSETPUGJKEIQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C2=NNC(=C21)I)F)Br
• Canonical SMILES: C1=CC(=C(C2=NNC(=C21)I)F)Br

Introduction

6-Bromo-7-fluoro-3-iodo-1H-indazole is a complex organic compound belonging to the indazole family, which is a class of heterocyclic aromatic compounds. This specific compound is characterized by its molecular structure, which includes bromo, fluoro, and iodo substituents attached to the indazole ring. The presence of these halogen atoms significantly influences its chemical properties and potential applications.

Synthesis and Purification

The synthesis of 6-Bromo-7-fluoro-3-iodo-1H-indazole often involves the halogenation of indazole derivatives. A common method includes the use of N-bromosuccinimide (NBS) for bromination and iodine for iodination. The purification process typically involves chromatographic techniques, such as medium-pressure liquid chromatography (MPLC), using solvents like ethyl acetate and hexanes to achieve high purity.

Synthesis Steps

• Starting Material Preparation: Indazole derivatives are prepared or obtained commercially.

• Halogenation: Bromination using NBS, followed by iodination with iodine.

• Purification: MPLC with ethyl acetate in hexanes.

Potential Biological Activities

Compound Type	Biological Activity
Indazole Derivatives	Anticancer (apoptosis induction)
Halogenated Indazoles	Pharmaceutical intermediates

Safety and Handling

Handling 6-Bromo-7-fluoro-3-iodo-1H-indazole requires caution due to its potential toxicity and reactivity. It is classified with hazard statements such as H302 (harmful if swallowed), H315 (causes skin irritation), and H320 (causes eye irritation). Proper protective equipment and ventilation are recommended when working with this compound.

Safety Precautions

• Personal Protective Equipment (PPE): Gloves, goggles, and lab coats.

• Storage Conditions: Room temperature, away from incompatible substances.

• Disposal: Follow local regulations for hazardous waste disposal.